Cas no 1334413-77-2 (1-O-Tert-butyl 3a-O-ethyl 3,4,5,6,7,7a-hexahydro-2H-pyrrolo[2,3-c]pyridine-1,3a-dicarboxylate)

• Product Name: 1-O-Tert-butyl 3a-O-ethyl 3,4,5,6,7,7a-hexahydro-2H-pyrrolo[2,3-c]pyridine-1,3a-dicarboxylate
• CAS No: 1334413-77-2
• MF: C₁₅H₂₆N₂O₄
• MW: 298.3779
• CID: 4741219
• Update Time: 2020-09-10

1-O-Tert-butyl 3a-O-ethyl 3,4,5,6,7,7a-hexahydro-2H-pyrrolo[2,3-c]pyridine-1,3a-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-O-Tert-butyl 3a-O-ethyl 3,4,5,6,7,7a-hexahydro-2H-pyrrolo[2,3-c]pyridine-1,3a-dicarboxylate

• Inchi： 1S/C15H26N2O4/c1-5-20-12(18)15-6-8-16-10-11(15)17(9-7-15)13(19)21-14(2,3)4/h11,16H,5-10H2,1-4H3
• InChI Key： SBALRXXESSSXBD-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])[H])C(C12C([H])([H])C([H])([H])N([H])C([H])([H])C1([H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C2([H])[H])=O

Computed Properties

• Exact Mass: 298.189257g/mol
• Monoisotopic Mass: 298.189257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9
• Molecular Weight: 298.38g/mol
• XLogP3: 1.1